Cas no 2248280-61-5 (2-Azetidinecarboxylic acid, 3-phenyl-, methyl ester, (2R,3R)-rel-)

• Product Name: 2-Azetidinecarboxylic acid, 3-phenyl-, methyl ester, (2R,3R)-rel-
• CAS No: 2248280-61-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5912550
• PubChem ID: 137941383
• Update Time: 2025-10-24

2-Azetidinecarboxylic acid, 3-phenyl-, methyl ester, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• EN300-6512172
• Methyl (2R,3R)-3-phenylazetidine-2-carboxylate
• rac-methyl (2R,3R)-3-phenylazetidine-2-carboxylate
• 2248280-61-5
• 2-Azetidinecarboxylic acid, 3-phenyl-, methyl ester, (2R,3R)-rel-

• Inchi： 1S/C11H13NO2/c1-14-11(13)10-9(7-12-10)8-5-3-2-4-6-8/h2-6,9-10,12H,7H2,1H3/t9-,10+/m0/s1
• InChI Key： WKRHJNLLKLHESE-VHSXEESVSA-N
• SMILES： N1C[C@@H](C2=CC=CC=C2)[C@@H]1C(OC)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 293.2±40.0 °C(Predicted)
• pka: 8.44±0.60(Predicted)

Additional information on 2-Azetidinecarboxylic acid, 3-phenyl-, methyl ester, (2R,3R)-rel-

2-Azetidinecarboxylic Acid, 3-Phenyl-, Methyl Ester, (2R,3R)-rel-

2-Azetidinecarboxylic acid, 3-phenyl-, methyl ester, (2R,3R)-rel- is a compound with the CAS number 2248280-61-5, and it belongs to the class of azetidine derivatives. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science.

The compound's structure features a methyl ester group attached to the azetidine ring, which is a four-membered cyclic amine. The presence of the phenyl group at the 3-position introduces additional electronic and steric effects, making this compound highly versatile for chemical modifications and functionalizations. The stereochemistry of the compound, specifically the (2R,3R)-rel configuration, plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the potential of azetidine derivatives in drug design due to their ability to mimic peptide bonds while offering improved stability and bioavailability. For instance, researchers have explored the use of this compound as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. Its methyl ester functionality makes it particularly suitable for applications requiring controlled drug release mechanisms.

In terms of synthesis, 2-Azetidinecarboxylic acid, 3-phenyl-, methyl ester, (2R,3R)-rel- can be prepared through a variety of routes, including ring-closing metathesis and peptide coupling reactions. These methods allow for precise control over the stereochemistry and functional groups, ensuring high purity and consistency in the final product.

From an analytical standpoint, this compound has been extensively characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into its molecular structure and reactivity under different conditions.

Looking ahead, the compound's unique properties make it a promising candidate for further exploration in areas such as enzyme inhibition studies and material science applications. Its ability to form stable conjugates with other biomolecules could pave the way for innovative solutions in diagnostics and therapy.